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Compound of Interest

3-Thio-pheneacrylic acid methyl!
Compound Name:
ester

cat. No.: B2702100

CAS Number: 135835-43-7

This technical guide provides a comprehensive overview of methyl 3-(thiophen-3-yl)acrylate, a
valuable synthetic intermediate for researchers, scientists, and professionals in drug
development. This document details its physicochemical properties, spectroscopic profile, and
a representative synthesis protocol.

Physicochemical and Spectroscopic Data

Methyl 3-(thiophen-3-yl)acrylate, with the molecular formula CsHsO2S and a molecular weight
of 168.21 g/mol , is a solid at room temperature.[1] The available quantitative data for the (E)-
isomer are summarized in the tables below.

Property Value Reference
CAS Number 135835-43-7

Molecular Formula CsHs02S [1]
Molecular Weight 168.21 g/mol [1]

Melting Point 48-49 °C [1]
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Table 2: Spectroscopic Data for (E)-Methyl 3-(thiophen-3-
yl)acrylate
1H NMR (400 MHz, CDCls)

Chemical Coupling

Shift (5, Multiplicity Integration Assignment Constant (J, Reference

ppm) Hz)

7.68 d 1H =CH-CO 16.0 [1]
Thiophene-

7.50 d 1H 1.6 [1]
H2
Thiophene-

7.29-7.34 m 2H [1]
H4, H5

6.27 d 1H Ar-CH= 16.0 [1]

3.80 s 3H -OCHs [1]

13C NMR (100.6 MHz, CDCls)

Chemical Shift (6, ppm) Assignment Reference

168.1 Cc=0 [1]

138.7 =CH-CO [1]

137.8 Thiophene-C3 [1]

128.6 Thiophene-C5 [1]

127.4 Thiophene-C2 [1]

125.4 Thiophene-C4 [1]

117.7 Ar-CH= [1]

52.1 -OCHs [1]
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Experimental Protocols

The synthesis of methyl 3-(thiophen-3-yl)acrylate can be achieved through various cross-
coupling reactions. The Heck reaction is a prominent method for this transformation. Below is a
detailed, representative protocol for the Heck coupling of an aryl halide with methyl acrylate.

Heck Reaction for the Synthesis of Methyl 3-
(Aryl)acrylates

This protocol is a generalized procedure and may require optimization for the specific synthesis
of methyl 3-(thiophen-3-yl)acrylate using 3-bromothiophene as a starting material.

Materials:

3-Bromothiophene

e Methyl acrylate

o Palladium(ll) acetate (Pd(OAC)2)

e Tri(tert-butyl)phosphine (P(t-Bu)s)

e Cesium carbonate (Cs2COs)

e Anhydrous 1,4-Dioxane

e Nitrogen or Argon gas

o Standard laboratory glassware for inert atmosphere reactions

e Magnetic stirrer and heating mantle

« Silica gel for column chromatography

e Hexanes and Ethyl acetate for chromatography

Procedure:
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add palladium(ll) acetate (1.5 mol%) and tri(tert-butyl)phosphine (6 mol%).

Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or
Argon) three times to ensure an inert atmosphere.

Addition of Reagents: Under the inert atmosphere, add cesium carbonate (1.1 equivalents)
and the aryl halide (e.g., 3-bromothiophene, 1.0 equivalent).

Solvent and Alkene Addition: Add anhydrous 1,4-dioxane to the flask, followed by the
addition of methyl acrylate (1.2 equivalents) via syringe.

Reaction: Heat the reaction mixture to 100-120 °C and stir vigorously. Monitor the progress
of the reaction by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the
reaction mixture with ethyl acetate and wash with water and then brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel
using a mixture of hexanes and ethyl acetate as the eluent to obtain the pure methyl 3-
(thiophen-3-yl)acrylate.

Visualizations
Diagram 1: Synthesis of (E)-Methyl 3-(Thiophen-3-
yl)acrylate via Heck Reaction
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Heck Coupling
3-Bromothiophene + 100-120 °C Pd(OAc)2 / P(t-Bu)s Reaction Workup & .
Methyl Acrylate Cs2C03, Dioxane Purification (i) SHEeEE-S ) EenEe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yhacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2702100#3-thiopheneacrylic-acid-methyl-ester-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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